Cas no 66419-09-8 ((1R,3aR,3bR,4aS,5aR,6aR,7aS,9R,11R,11aS,12aR,13aS,13bS,14S,15aR)-3a,11,11a,14-tetrahydroxy-9,13a,15a-trimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)octadecahydro-7aH-cyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-b]pyrano[3,2-e][1,4]dioxin-15(1H)-one)

• Product Name: (1R,3aR,3bR,4aS,5aR,6aR,7aS,9R,11R,11aS,12aR,13aS,13bS,14S,15aR)-3a,11,11a,14-tetrahydroxy-9,13a,15a-trimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)octadecahydro-7aH-cyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-b]pyrano[3,2-e][1,4]dioxin-15(1H)-one
• CAS No: 66419-09-8
• MF: C₂₉H₃₈O₁₁
• MW: 562.60543012619
• CID: 1709922
• PubChem ID: 4482829
• Update Time: 2024-03-01

(1R,3aR,3bR,4aS,5aR,6aR,7aS,9R,11R,11aS,12aR,13aS,13bS,14S,15aR)-3a,11,11a,14-tetrahydroxy-9,13a,15a-trimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)octadecahydro-7aH-cyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-b]pyrano[3,2-e][1,4]dioxin-15(1H)-one Chemical and Physical Properties

Names and Identifiers

• (1R,3aR,3bR,4aS,5aR,6aR,7aS,9R,11R,11aS,12aR,13aS,13bS,14S,15aR)-3a,11,11a,14-tetrahydroxy-9,13a,15a-trimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)octadecahydro-7aH-cyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-b]pyrano[3,2-e][1,4]dioxin-15(1H)-one
• Eriocarpin
• 14-Hydroxy-3β,2α-[[(2S,6R)-tetrahydro-3,4,5-trihydroxy-6-methyl-2H-pyran-2,3-diyl]bis(oxy)]-5α-card-20(22)-enolide
• Card-20(22)-enolide, 7,8-epoxy-11,14-dihydroxy-12-oxo-2,3-[[(2S,3S,4R,6R)-tetrahydro-3,4-dihydroxy-6-methyl-2H-pyran-3,2-diyl]bis(oxy)]-, (2α,3β,5α,7β,11α)-
• C08865
• (1S,2S,3S,5R,6R,9R,10R,12S,14R,16R,18S,20R,22R,23S,25R)-3,9,22,23-tetrahydroxy-1,5,20-trimethyl-6-(5-oxo-2H-furan-3-yl)-11,17,19,24-tetraoxaheptacyclo[12.12.0.02,10.05,9.010,12.016,25.018,23]hexacosan-4-one
• 3a,11,11a,14-Tetrahydroxy-9,13a,15a-trimethyl-1-(5-oxo-2,5-dihydrofuran-3-yl)octadecahydro-7aH-cyclopenta[7,8]oxireno[8a,9]phenanthro[2,3-b]pyrano[3,2-e][1,4]dioxin-15(1H)-one
• Q27106496
• NS00093743
• CHEBI:4830
• DTXSID90985079

• Inchi： 1S/C29H38O11/c1-12-6-18(30)29(35)24(37-12)38-16-8-14-9-19-28(40-19)22(25(14,2)10-17(16)39-29)21(32)23(33)26(3)15(4-5-27(26,28)34)13-7-20(31)36-11-13/h7,12,14-19,21-22,24,30,32,34-35H,4-6,8-11H2,1-3H3
• InChI Key： FKJNCBGJYUAKQQ-UHFFFAOYSA-N
• SMILES： OC12CCC(C3COC(=O)C=3)C1(C(=O)C(O)C1C3(CC4OC5(C(CC(C)OC5OC4CC3CC3OC213)O)O)C)C

Computed Properties

• Exact Mass: 562.24141202g/mol
• Monoisotopic Mass: 562.24141202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives